(2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol

• IUPAC Name: (2R)-2-[3-(difluoromethyl)phenyl]propan-1-ol
• InChI: InChI=1S/C10H12F2O/c1-7(6-13)8-3-2-4-9(5-8)10(11)12/h2-5,7,10,13H,6H2,1H3/t7-/m0/s1
• InChI Key: RJSJOEAKRDRXHT-ZETCQYMHSA-N
• Canonical SMILES: CC(CO)C1=CC(=CC=C1)C(F)F
• Isomeric SMILES: C[C@@H](CO)C1=CC(=CC=C1)C(F)F
• Molecular Formula: C10H12F2O
• Molecular Weight: 186.20 g/mol
• CAS No.: 2248174-05-0

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve multiple steps, each with different reactants and conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together.

Chemical Reactions Analysis

Chemical reactions analysis involves studying how the compound reacts with other substances. This includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

Physical and chemical properties include characteristics such as melting point, boiling point, solubility, density, and reactivity. These properties can be determined through various laboratory techniques.

Mechanism of Action

The mechanism of action is typically used to describe how a drug interacts with the body to produce its effects. This could involve binding to specific receptors, inhibiting certain enzymes, or interacting with other biological molecules.

Safety and Hazards

Safety and hazards analysis involves understanding the potential risks associated with handling or exposure to the compound. This could include toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and how the compound could be modified to improve its properties or create new compounds.